Cas no 1251685-05-8 (N-4-(dimethylamino)phenyl-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide)
N-4-(dimethylamino)phenyl-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-4-(dimethylamino)phenyl-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
- N-(4-(dimethylamino)phenyl)-2-(2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide
- 1251685-05-8
- AKOS021812152
- N-[4-(dimethylamino)phenyl]-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
- N-[4-(dimethylamino)phenyl]-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide
- F3406-9440
- N-[4-(dimethylamino)phenyl]-2-(2-oxo-5-piperidin-1-ylsulfonylpyridin-1-yl)acetamide
-
- Inchi: 1S/C20H26N4O4S/c1-22(2)17-8-6-16(7-9-17)21-19(25)15-23-14-18(10-11-20(23)26)29(27,28)24-12-4-3-5-13-24/h6-11,14H,3-5,12-13,15H2,1-2H3,(H,21,25)
- InChI Key: YJKRPFIHPBOHHT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(N(CC(NC2C=CC(=CC=2)N(C)C)=O)C=1)=O)(N1CCCCC1)(=O)=O
Computed Properties
- Exact Mass: 418.16747650g/mol
- Monoisotopic Mass: 418.16747650g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 771
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 98.4Ų
N-4-(dimethylamino)phenyl-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-9440-2μmol |
N-[4-(dimethylamino)phenyl]-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251685-05-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9440-5μmol |
N-[4-(dimethylamino)phenyl]-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251685-05-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9440-10μmol |
N-[4-(dimethylamino)phenyl]-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251685-05-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9440-20μmol |
N-[4-(dimethylamino)phenyl]-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251685-05-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9440-1mg |
N-[4-(dimethylamino)phenyl]-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251685-05-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9440-2mg |
N-[4-(dimethylamino)phenyl]-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251685-05-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9440-3mg |
N-[4-(dimethylamino)phenyl]-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251685-05-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9440-4mg |
N-[4-(dimethylamino)phenyl]-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251685-05-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9440-5mg |
N-[4-(dimethylamino)phenyl]-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251685-05-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9440-10mg |
N-[4-(dimethylamino)phenyl]-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide |
1251685-05-8 | 10mg |
$79.0 | 2023-09-10 |
N-4-(dimethylamino)phenyl-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on N-4-(dimethylamino)phenyl-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
Comprehensive Analysis of N-4-(dimethylamino)phenyl-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide (CAS No. 1251685-05-8)
The compound N-4-(dimethylamino)phenyl-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide, identified by its CAS No. 1251685-05-8, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine-1-sulfonyl moiety and a dimethylamino phenyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.
In recent years, the demand for novel sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. The piperidine ring in this molecule enhances its bioavailability and binding affinity, making it a promising candidate for further study. With the rise of AI-driven drug discovery, compounds like N-4-(dimethylamino)phenyl-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide are being scrutinized for their potential to address unmet medical needs. This aligns with frequent search queries such as "new sulfonamide derivatives in drug development" and "piperidine-based therapeutic agents."
The synthesis of CAS No. 1251685-05-8 involves multi-step organic reactions, including sulfonylation and amidation, which are well-documented in peer-reviewed journals. Its 1,2-dihydropyridin-1-ylacetamide core is particularly noteworthy, as similar scaffolds have shown activity in modulating protein-protein interactions. This has sparked interest in its potential role in treating conditions related to cellular signaling dysregulation, a hot topic in contemporary biomedical research.
From an industrial perspective, the scalability of producing N-4-(dimethylamino)phenyl-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide is under evaluation. Innovations in green chemistry and catalytic processes are being explored to optimize its synthesis, reducing environmental impact—a key concern for modern pharmaceutical manufacturers. Searches like "sustainable synthesis of sulfonamide compounds" reflect this growing emphasis on eco-friendly practices.
In summary, CAS No. 1251685-05-8 represents a compelling area of research at the intersection of organic chemistry and drug development. Its structural complexity and functional diversity position it as a valuable tool for advancing our understanding of sulfonamide and piperidine pharmacology. As the scientific community continues to explore its applications, this compound may soon emerge as a cornerstone in the next generation of therapeutic agents.
1251685-05-8 (N-4-(dimethylamino)phenyl-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)